3-Amino-5-(methylamino)phenol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 3-amino-5-(methylamino)phenol
• InChI: InChI=1S/C7H10N2O/c1-9-6-2-5(8)3-7(10)4-6/h2-4,9-10H,8H2,1H3
• InChI Key: SKRDEARIHLUAGU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=CC(=C1)N)O

Description

3-Amino-5-(methylamino)phenol is a phenolic derivative featuring amino and methylamino substituents at the 3- and 5-positions of the aromatic ring, respectively. These compounds share functional group arrangements that influence reactivity, solubility, and biological activity, making them relevant for comparative analysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Amino-5-(methylamino)phenol can be synthesized through several methods. One common approach involves the reaction of 3-nitro-5-(methylamino)phenol with reducing agents such as iron powder or tin chloride in the presence of hydrochloric acid. This reduction process converts the nitro group to an amino group, yielding 3-Amino-5-(methylamino)phenol.

Industrial Production Methods

In industrial settings, the production of 3-Amino-5-(methylamino)phenol often involves large-scale reduction reactions using catalytic hydrogenation. This method ensures high yield and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-(methylamino)phenol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can further modify the amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like bromine or chlorine can be used for halogenation reactions under controlled conditions.

Major Products Formed

The major products formed from these reactions include various substituted phenols, quinones, and amines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Amino-5-(methylamino)phenol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals, particularly in the development of new drugs.

Industry: It is utilized in the production of hair dyes and other cosmetic products due to its coloring properties.

Mechanism of Action

The mechanism of action of 3-Amino-5-(methylamino)phenol involves its interaction with various molecular targets. In biological systems, it can interact with enzymes and receptors, leading to changes in cellular processes. The compound’s phenolic and amino groups allow it to participate in redox reactions and form hydrogen bonds, influencing its activity and interactions.

Comparison with Similar Compounds

Table 1: Structural and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Properties
3-Amino-5-(methylamino)phenol	C7H10N2O	150.17 (theoretical)	3-NH2, 5-NHCH3	Hypothesized to exhibit dual amino group reactivity; potential for hydrogen bonding
3-Amino-5-methylphenol	C7H9NO	123.16	3-NH2, 5-CH3	High solubility in polar solvents; used in dyes and cosmetics
2-[(Methylamino)methyl]phenol	C8H11NO	137.18	2-CH2NHCH3	Demonstrated antibiofilm activity at 1.25 µM; SarA protein inhibitor
4-(Methylamino)phenol	C7H9NO	123.16	4-NHCH3	Hazardous (neurotoxic); used in chemical synthesis
3-Amino-5-nitrophenol	C6H6N2O3	154.12	3-NH2, 5-NO2	High density (1.511 g/cm³); nitro group enhances electrophilicity

Notes:

• Substituent Position Effects: Ortho-substituted compounds (e.g., 2-[(Methylamino)methyl]phenol) show enhanced biological activity due to steric and electronic interactions with target proteins .
• Functional Group Influence: Nitro groups (e.g., 3-Amino-5-nitrophenol) increase electrophilicity and reactivity but may introduce toxicity .

Antibiofilm and Antimicrobial Activity

• 2-[(Methylamino)methyl]phenol: Inhibits S. aureus biofilm formation by >70% at 1.25 µM by targeting SarA, a regulatory protein critical for virulence factor expression. Notably non-cytotoxic, making it a promising antibiotic alternative .
• 3-Amino-5-methylphenol: No direct antimicrobial data reported; primarily used in industrial applications (dyes, fragrances) .